Cas no 592470-93-4 (Methyl N-(3-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate)

• Product Name: Methyl N-(3-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate
• CAS No: 592470-93-4
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• MDL: MFCD02813969
• CID: 4715482
• Update Time: 2025-05-24

Methyl N-(3-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(3-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate
• methyl 2-(3-methyl-N-(4-methylphenyl)sulfonylanilino)acetate
• glycine, N-(3-methylphenyl)-N-[(4-methylphenyl)sulfonyl]-, methyl ester
• Methyl N-(3-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate

• MDL： MFCD02813969
• Inchi： 1S/C17H19NO4S/c1-13-7-9-16(10-8-13)23(20,21)18(12-17(19)22-3)15-6-4-5-14(2)11-15/h4-11H,12H2,1-3H3
• InChI Key： AHBHGKDLOXJFNT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC(=O)OC)C1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 491
• Topological Polar Surface Area: 72.1

Additional information on Methyl N-(3-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate

Methyl N-(3-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate: A Comprehensive Overview

Methyl N-(3-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate, also known by its CAS registry number 592470-93-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of glycine, a fundamental amino acid, and incorporates a sulfonyl group attached to two methyl-substituted phenyl rings. The unique structure of this compound contributes to its diverse applications and properties.

The chemical structure of Methyl N-(3-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate is characterized by the presence of a sulfonyl group (-SO₂-) that bridges two methyl-substituted phenyl groups. This arrangement imparts the compound with a high degree of stability and reactivity, making it suitable for various chemical transformations. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, including polymers and pharmaceutical agents.

One of the most notable aspects of this compound is its ability to undergo nucleophilic substitution reactions due to the electron-withdrawing nature of the sulfonyl group. This property has been leveraged in the development of novel drug delivery systems and biodegradable polymers. For instance, researchers have explored its use in creating stimuli-responsive materials that can release drugs in response to specific environmental changes, such as pH or temperature variations.

In terms of synthesis, Methyl N-(3-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate can be prepared through a multi-step process involving sulfonation and subsequent coupling reactions. The synthesis typically begins with the sulfonation of methyl glycinate, followed by substitution reactions to introduce the methyl-substituted phenyl groups. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for industrial applications.

The physical properties of this compound are equally intriguing. It exhibits a high melting point due to the strong intermolecular forces arising from the sulfonyl group and aromatic rings. Additionally, it is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These properties make it an ideal candidate for use in organic synthesis and as an intermediate in pharmaceutical manufacturing.

From an environmental perspective, Methyl N-(3-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate has been studied for its biodegradability and eco-friendly characteristics. Research indicates that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This has led to its consideration in green chemistry initiatives aimed at developing sustainable chemical processes.

In conclusion, Methyl N-(3-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate (CAS No. 592470-93-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, reactivity, and physical properties make it a valuable asset in both academic research and industrial settings. As ongoing studies continue to uncover new potential uses for this compound, its significance in the field of organic chemistry is expected to grow further.